Cas no 2306254-11-3 ((2R)-2-ethynylazetidine;hydrochloride)

• Product Name: (2R)-2-ethynylazetidine;hydrochloride
• CAS No: 2306254-11-3
• MF: C₅H₈ClN
• MW: 117.576720237732
• CID: 5107496
• Update Time: 2026-03-03

(2R)-2-ethynylazetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine, 2-ethynyl-, hydrochloride (1:1), (2R)-
• (2R)-2-ethynylazetidine;hydrochloride

• Inchi： 1S/C5H7N.ClH/c1-2-5-3-4-6-5;/h1,5-6H,3-4H2;1H/t5-;/m0./s1
• InChI Key： HSUQISAQVNWGLF-JEDNCBNOSA-N
• SMILES： C([C@@H]1NCC1)#C.Cl

Additional information on (2R)-2-ethynylazetidine;hydrochloride

Compound CAS No 2306254-11-3: (2R)-2-Ethynylazetidine Hydrochloride

The compound with CAS No 2306254-11-3, known as (2R)-2-Ethynylazetidine Hydrochloride, is a structurally unique organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of an ethynyl group at the 2-position of the azetidine ring introduces interesting electronic and steric properties, making it a promising candidate for various applications in drug discovery.

Azetidines are known for their rigid and strained ring systems, which can influence their bioavailability and interactions with biological targets. The ethynyl group in this compound adds an alkyne functionality, which is known for its ability to participate in various chemical reactions, including cycloadditions and conjugate additions. This makes (2R)-2-Ethynylazetidine Hydrochloride a versatile building block in organic synthesis.

Recent studies have explored the potential of this compound in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor for the synthesis of bioactive molecules with potential anti-tumor and anti-viral activities. The stereochemistry at the 2-position (R configuration) plays a crucial role in determining the compound's pharmacokinetic properties and its ability to interact with specific biological targets.

The hydrochloride salt form of this compound ensures its stability and solubility in aqueous solutions, which is essential for its use in preclinical studies. Its synthesis involves a multi-step process that includes the formation of the azetidine ring followed by the introduction of the ethynyl group through alkyne chemistry. The stereochemistry is controlled during the synthesis to ensure the desired R configuration at the 2-position.

One of the most exciting developments involving (2R)-2-Ethynylazetidine Hydrochloride is its application in targeted drug delivery systems. Researchers have utilized its alkyne functionality to conjugate it with various targeting ligands, enabling selective delivery of therapeutic agents to specific tissues or cells. This approach has shown promise in reducing off-target effects and improving drug efficacy.

In terms of pharmacokinetics, studies have demonstrated that this compound exhibits moderate absorption and rapid clearance from systemic circulation. Its metabolism involves cytochrome P450 enzymes, which highlights the need for further optimization to improve its bioavailability. Efforts are currently underway to modify its structure to enhance its pharmacokinetic profile while maintaining its bioactivity.

The therapeutic potential of (2R)-2-Ethynylazetidine Hydrochloride lies in its ability to modulate key biological pathways involved in diseases such as cancer and viral infections. Preclinical studies have shown that it can inhibit tumor growth by targeting specific oncogenic pathways, making it a candidate for anti-cancer drug development. Additionally, its anti-viral properties have been explored in the context of emerging viral threats, offering a new avenue for antiviral therapy.

From a synthetic perspective, this compound serves as a valuable intermediate in the construction of more complex molecules. Its rigid structure and functional groups make it an ideal scaffold for medicinal chemists to design drugs with improved potency and selectivity. Recent advancements in asymmetric synthesis have further facilitated the production of enantiomerically pure samples, which are critical for studying stereochemical effects on biological activity.

In conclusion, (2R)-2-Ethynylazetidine Hydrochloride (CAS No 2306254-11-3) is a versatile and intriguing compound with significant potential in drug discovery and development. Its unique structure, stereochemistry, and functional groups make it a valuable tool for researchers exploring novel therapeutic strategies. As ongoing studies continue to uncover its full potential, this compound is poised to play a key role in advancing modern medicine.